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Compound of Interest

Compound Name: Rhodium oxide

Cat. No.: B082144 Get Quote

This document provides essential safety protocols, operational guidelines, and disposal plans

for the handling of Rhodium (III) oxide. It is intended for laboratory professionals, including

researchers, scientists, and drug development experts, to ensure safe and compliant laboratory

operations.

Hazard Identification and Summary
Rhodium (III) oxide is a black, odorless powder considered to be a hazardous substance.[1][2]

It is a strong oxidizer and may cause fire or explosion, especially when in contact with

combustible materials.[3][4] While non-combustible itself, heating may cause containers to

rupture and emit toxic fumes.[1][2]

Key hazards include:

Inhalation: Inhalation of dust can be damaging to health, causing respiratory tract irritation,

and potentially leading to more severe conditions like pulmonary edema.[1][5] Individuals

with pre-existing respiratory conditions may be at increased risk.[1]

Eye Contact: May cause irritation and, in severe cases, permanent corneal damage.[2][5]

Skin Contact: May cause skin irritation.[2] Prolonged contact should be avoided, and the

substance should not be handled with open cuts or abrasions.[1]

Ingestion: May cause severe irritation and burns to the digestive tract.[5]
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Chronic Exposure: Rhodium compounds have been associated with potential kidney

damage and central nervous system toxicity.[1]

Occupational Exposure Limits
Adherence to established occupational exposure limits is critical to minimize health risks.

Airborne concentrations must be maintained as low as practically possible.[1]

Regulatory Body Exposure Limit (as Rh) Notes

OSHA (PEL) 0.1 mg/m³ For respirable dust[2]

ACGIH (TLV) 1 mg/m³
For Rhodium metal and water-

insoluble compounds[2]

Canada - Ontario (OEL) 1 mg/m³
For Rhodium metal and water-

insoluble compounds[1]

NIOSH Up to 1 mg/m³

Recommends at least an N95

filter particulate respirator at

this level[6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent personal contact.[1]

Respiratory Protection:

Operations should be conducted in a well-ventilated area, preferably within a fume hood.

[1][2]

A NIOSH/MSHA-approved dust respirator is required when handling the powder.[2][7]

For concentrations up to 1 mg/m³, a particulate respirator with an N95, R95, or P95 filter is

recommended.[6]

For firefighting or major spills, a full-face, self-contained breathing apparatus (SCBA) is

necessary.[2][7]
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Eye and Face Protection:

Chemical safety goggles or safety glasses with side shields are required.[1][5]

Contact lenses should be avoided as they can absorb and concentrate irritants.[1]

Hand Protection:

Chemical-resistant rubber gloves tested to a relevant standard (e.g., EN 374) must be

worn for all contact.[1][2]

Gloves should be inspected before use and disposed of properly after handling.[8]

Body Protection:

Wear protective clothing, such as a lab coat or chemical apron, to prevent skin exposure.

[1][5]

Contaminated work clothes should be laundered separately from other clothing.[1]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is essential for safety.

4.1. Handling Procedures

Read the Safety Data Sheet (SDS) before use.[2]

Ensure an eyewash station and safety shower are immediately accessible.[2]

Work in a well-ventilated area, such as a chemical fume hood, to minimize dust generation

and inhalation.[1][5]

Avoid all personal contact with the substance.[1]

Do not eat, drink, or smoke in the handling area.[1][2]

Keep the container tightly sealed when not in use.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://datasheets.scbt.com/sc-250900.pdf
https://pim-resources.coleparmer.com/sds/44800.pdf
https://datasheets.scbt.com/sc-250900.pdf
https://datasheets.scbt.com/sc-250900.pdf
https://www.espimetals.com/index.php/msds/802-Rhodium%20Oxide
https://www.cdhfinechemical.com/images/product/msds/51_2006764091_RHODIUMCASNO7440-16-6MSDS.pdf
https://datasheets.scbt.com/sc-250900.pdf
https://pim-resources.coleparmer.com/sds/44800.pdf
https://datasheets.scbt.com/sc-250900.pdf
https://www.espimetals.com/index.php/msds/802-Rhodium%20Oxide
https://www.espimetals.com/index.php/msds/802-Rhodium%20Oxide
https://datasheets.scbt.com/sc-250900.pdf
https://pim-resources.coleparmer.com/sds/44800.pdf
https://datasheets.scbt.com/sc-250900.pdf
https://datasheets.scbt.com/sc-250900.pdf
https://www.espimetals.com/index.php/msds/802-Rhodium%20Oxide
https://www.espimetals.com/index.php/msds/802-Rhodium%20Oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly with soap and water after handling.[1]

4.2. Storage Requirements

Store in original, clearly labeled, and tightly sealed containers.[1] Polyethylene or

polypropylene containers are suitable.[1]

Store in a cool, dry, and well-ventilated area.[1][2]

Store away from incompatible materials, including combustible materials, organic solvents,

and strong acids.[1][2][5]

Protect containers from physical damage and inspect them regularly for leaks.[1]

Emergency Procedures
5.1. Spill Response Plan Immediate and appropriate response to spills is crucial to prevent

exposure and environmental contamination.
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Caption: Workflow for Rhodium Oxide Spill Response.
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5.2. First Aid Measures

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[4][5]

Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[4][5]

Skin Contact: Remove contaminated clothing. Flush skin with soap and running water for at

least 15 minutes. If irritation occurs or persists, seek medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[4][5]

Disposal Plan
6.1. Waste Handling All waste containing Rhodium oxide must be treated as hazardous.

Spill residues and contaminated materials should be collected in suitable, sealed, and clearly

labeled containers for disposal.[1]

Avoid generating dust during clean-up and collection.[1]

6.2. Disposal Method

Disposal must be conducted in strict accordance with all applicable federal, state, and local

regulations.[2]

Due to its high value, Rhodium oxide waste may be sent to a specialized precious metal

refiner for recycling.[2][9] This is the preferred method for both environmental and economic

reasons.

For spent plating solutions, the acidic solution can be neutralized (e.g., with baking soda)

and the solid rhodium compounds filtered out for recovery.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b082144?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-250900.pdf
https://www.espimetals.com/index.php/msds/802-Rhodium%20Oxide
https://www.chemicalbook.com/msds/rhodium-oxide.pdf
https://www.fishersci.com/store/msds?partNumber=AA1181404&productDescription=RHOD+III+OXID+ANHY+99.9+RH+2G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/44800.pdf
https://www.cdc.gov/niosh/npg/npgd0544.html
https://www.cdc.gov/niosh/npg/npgd0544.html
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/rhodium%20%20-%20ESPI.pdf
https://www.cdhfinechemical.com/images/product/msds/51_2006764091_RHODIUMCASNO7440-16-6MSDS.pdf
https://www.huatuometals.com/company-news/can-rhodium-be-recycled.html
https://www.stuller.com/benchjeweler/resources/bencharticles/view/treatment-and-disposal-of-spent-rhodium-plating-solution/
https://www.stuller.com/benchjeweler/resources/bencharticles/view/treatment-and-disposal-of-spent-rhodium-plating-solution/
https://www.benchchem.com/product/b082144#personal-protective-equipment-for-handling-rhodium-oxide
https://www.benchchem.com/product/b082144#personal-protective-equipment-for-handling-rhodium-oxide
https://www.benchchem.com/product/b082144#personal-protective-equipment-for-handling-rhodium-oxide
https://www.benchchem.com/product/b082144#personal-protective-equipment-for-handling-rhodium-oxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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